Cas no 340700-78-9 (5-amino-2-phenylbenzenesulfonic acid)

• Product Name: 5-amino-2-phenylbenzenesulfonic acid
• CAS No: 340700-78-9
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 918732
• PubChem ID: 53430923
• Update Time: 2025-04-19

5-amino-2-phenylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-phenylbenzenesulfonic acid
• DTXSID00700270
• DB-263458
• 340700-78-9
• SCHEMBL9449481
• 4-Amino[1,1'-biphenyl]-2-sulfonic acid

• Inchi： 1S/C12H11NO3S/c13-10-6-7-11(9-4-2-1-3-5-9)12(8-10)17(14,15)16/h1-8H,13H2,(H,14,15,16)
• InChI Key： ZOLJXDULZMFOII-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C1C=CC=CC=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų